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  4. 7-Tert-butyl-2-[(2E)-2-[[4-(dimethylamino)phenyl]methylidene]hydrazinyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
7-Tert-butyl-2-[(2E)-2-[[4-(dimethylamino)phenyl]methylidene]hydrazinyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one 7-Tert-butyl-2-[(2E)-2-[[4-(dimethylamino)phenyl]methylidene]hydrazinyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Brand Name: Vulcanchem
CAS No.: 354992-64-6
VCID: VC0430197
InChI: InChI=1S/C29H33N5OS/c1-29(2,3)20-13-16-23-24(17-20)36-26-25(23)27(35)34(22-9-7-6-8-10-22)28(31-26)32-30-18-19-11-14-21(15-12-19)33(4)5/h6-12,14-15,18,20H,13,16-17H2,1-5H3,(H,31,32)/b30-18+
SMILES: CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)NN=CC4=CC=C(C=C4)N(C)C)C5=CC=CC=C5
Molecular Formula: C29H33N5OS
Molecular Weight: 499.7g/mol

7-Tert-butyl-2-[(2E)-2-[[4-(dimethylamino)phenyl]methylidene]hydrazinyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

CAS No.: 354992-64-6

Main Products

VCID: VC0430197

Molecular Formula: C29H33N5OS

Molecular Weight: 499.7g/mol

7-Tert-butyl-2-[(2E)-2-[[4-(dimethylamino)phenyl]methylidene]hydrazinyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one - 354992-64-6

CAS No. 354992-64-6
Product Name 7-Tert-butyl-2-[(2E)-2-[[4-(dimethylamino)phenyl]methylidene]hydrazinyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Molecular Formula C29H33N5OS
Molecular Weight 499.7g/mol
IUPAC Name 7-tert-butyl-2-[(2E)-2-[[4-(dimethylamino)phenyl]methylidene]hydrazinyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Standard InChI InChI=1S/C29H33N5OS/c1-29(2,3)20-13-16-23-24(17-20)36-26-25(23)27(35)34(22-9-7-6-8-10-22)28(31-26)32-30-18-19-11-14-21(15-12-19)33(4)5/h6-12,14-15,18,20H,13,16-17H2,1-5H3,(H,31,32)/b30-18+
Standard InChIKey ZXMKACKUCWUVQA-UXHLAJHPSA-N
Isomeric SMILES CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)N/N=C/C4=CC=C(C=C4)N(C)C)C5=CC=CC=C5
SMILES CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)NN=CC4=CC=C(C=C4)N(C)C)C5=CC=CC=C5
Canonical SMILES CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)NN=CC4=CC=C(C=C4)N(C)C)C5=CC=CC=C5
PubChem Compound 5925084
Last Modified Nov 11 2021
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